Cas no 362656-31-3 (1-(4-Cyclopentylamino-2-methylsulfanylpyrimidin-5-yl)ethanol)

• Product Name: 1-(4-Cyclopentylamino-2-methylsulfanylpyrimidin-5-yl)ethanol
• CAS No: 362656-31-3
• MF: C₁₂H₁₉N₃OS
• MW: 253.3637611866
• CID: 2133274
• Update Time: 2023-08-03

1-(4-Cyclopentylamino-2-methylsulfanylpyrimidin-5-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-(cyclopentylamino)-2-(methylthio)pyrimidin-5-yl)ethanol
• 1-(4-cyclopentylamino-2-methylsulfanylpyrimidin-5-yl)ethanol
• 1-(4-Cyclopentylamino-2-methylsulfanylpyrimidin-5-yl)ethanol

• Inchi： 1S/C12H19N3OS/c1-8(16)10-7-13-12(17-2)15-11(10)14-9-5-3-4-6-9/h7-9,16H,3-6H2,1-2H3,(H,13,14,15)
• InChI Key： ZFUNOEJKXOIWTN-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(C)O)C(=N1)NC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 236
• Topological Polar Surface Area: 83.3

Experimental Properties

• Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),